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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B185860

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TINUVIN-1130, a
hydroxyphenyl-benzotriazole UV absorber, in the accelerated weathering of polymeric
materials. This document outlines the mechanism of action, application protocols, and
expected performance data to guide researchers in enhancing the durability of polymers.

Introduction to TINUVIN-1130 and Accelerated
Weathering

Ultraviolet (UV) radiation from sunlight can cause significant degradation of polymeric
materials, leading to undesirable changes in their physical and chemical properties. This
photodegradation can manifest as discoloration (yellowing), loss of gloss, cracking, and a
reduction in mechanical strength, ultimately compromising the service life of the polymer
product.[1][2][3][4]

TINUVIN-1130 is a liquid UV absorber that is highly effective in protecting a wide range of
polymers from the damaging effects of UV radiation.[5][6][7][8] It functions by absorbing
harmful UV light and dissipating it as harmless thermal energy, thus preventing the initiation of
the degradation process.[1][9] Its liquid form and miscibility with many common solvents make
it easy to incorporate into both solvent-based and waterborne systems.[5][10]
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Accelerated weathering studies are essential for evaluating the performance of UV stabilizers
like TINUVIN-1130 in a timely manner.[11][12] These tests simulate long-term outdoor
exposure in a laboratory setting, subjecting polymer samples to controlled cycles of UV
radiation, temperature, and moisture.[12][13]

Mechanism of Photodegradation and Protection

The photodegradation of polymers is a complex process initiated by the absorption of UV
photons, which leads to the formation of free radicals. These highly reactive species can then
participate in chain reactions, causing chain scission, cross-linking, and oxidation of the
polymer matrix.[1][2]

TINUVIN-1130, being a hydroxyphenyl-benzotriazole, effectively absorbs UV radiation in the
290-400 nm range. This absorbed energy is then dissipated through a harmless intramolecular
proton transfer mechanism, preventing the formation of free radicals and thereby protecting the
polymer.

For enhanced protection, TINUVIN-1130 is often used in synergy with Hindered Amine Light
Stabilizers (HALS). While TINUVIN-1130 acts as a primary UV screener, HALS function as
radical scavengers, trapping any free radicals that may form.[9][14] This synergistic
combination provides superior protection against gloss reduction, cracking, blistering, and color
change.[5][10]
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Caption: Mechanism of polymer photodegradation and protection by TINUVIN-1130 and HALS.

Quantitative Performance Data
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The following tables summarize the performance of TINUVIN-1130 in accelerated weathering

studies.

Table 1: Gloss Retention of a Polyester Clear Coat with TINUVIN-1130 and HALS

] . Gloss after 200h Gloss Retention
Formulation Initial Gloss (%)
QUV (%) (%)

Unstabilized 95 60 63.2
TINUVIN-1130 (2%) 95 85 89.5
TINUVIN 292 (HALS)

95 75 78.9
(1%)
TINUVIN 123 (HALS)

95 78 82.1
(1%)
TINUVIN-1130 (2%) +

95 92 96.8
TINUVIN 292 (1%)
TINUVIN-1130 (2%) +

95 93 97.9

TINUVIN 123 (1%)

Data adapted from a study on the synergistic effect of UV absorbers and HALS. The results

demonstrate the superior performance of the combination of TINUVIN-1130 and HALS in

maintaining the surface gloss of the coating after accelerated weathering.[15]

Table 2: Yellowness Index of a Polyester Clear Coat with TINUVIN-1130 and HALS
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Yellowness Index after

Formulation Initial Yellowness Index
100h QUV

Unstabilized 2.5 15.0
TINUVIN-1130 (2%) 1.8 5.0
TINUVIN-1130 (2%) +

1.5 3.5
TINUVIN 292 (1%)
TINUVIN-1130 (2%) +

1.4 3.0

TINUVIN 123 (1%)

Data adapted from a study on the synergistic effect of UV absorbers and HALS. The
combination of TINUVIN-1130 and HALS significantly reduces the yellowing of the clear coat
upon UV exposure.[15]

Table 3: Comparative Gloss Retention of Various UV Absorbers after 1000 hours of QUV Aging

UV Absorber Gloss Retention (%)
UV-1130 (TINUVIN-1130) 90
Tinuvin 326 78
Tinuvin 328 65
Tinuvin 350 92
Uvinul 3039 89

This data highlights the competitive performance of UV-1130 in maintaining gloss after
prolonged accelerated weathering.[16]

Experimental Protocols for Accelerated Weathering

The following are generalized protocols for conducting accelerated weathering studies. The
specific test parameters should be adapted based on the polymer system and the intended
application.
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Sample Preparation

o Polymer Formulation: Prepare the polymer formulation with and without the addition of
TINUVIN-1130 and, if desired, a HALS. Recommended concentrations for TINUVIN-1130
are typically between 1.0 - 3.0% by weight of the binder solids.[5][10] For synergistic
systems, a HALS like TINUVIN 292 or TINUVIN 123 can be added at a concentration of 0.5 -
2.0%.[5][10]

o Sample Fabrication: Prepare test specimens (e.g., flat plaques, films, or coated panels)
according to standard methods (e.g., injection molding, film casting, or spray application).
Ensure that the sample dimensions are suitable for the sample holders of the accelerated
weathering apparatus.[13]

o Control Samples: Always prepare control samples without any UV stabilizer to serve as a
baseline for performance evaluation.

Accelerated Weathering Test

The following protocols are based on widely accepted standards such as ASTM G154 and ISO
4892-3.

Apparatus: A fluorescent UV accelerated weathering device (e.g., QUV).

Lamp Type: UVA-340 lamps are commonly used to simulate the UV portion of the solar
spectrum.[17][18]

Typical Test Cycles:

e Cycle for General Plastics (based on ISO 4892-3, Cycle 1):[19]
o 8 hours of UV exposure at a black panel temperature of 60°C.
o 4 hours of condensation at a black panel temperature of 50°C.

e Cycle for Automotive Coatings (based on ASTM G154):[13]

o 8 hours of UV exposure at 70°C.
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o 4 hours of condensation at 50°C.

Test Duration: The total exposure time can range from a few hundred to several thousand
hours, depending on the durability requirements of the material. Samples should be periodically
removed at predetermined intervals (e.g., 250, 500, 1000, 2000 hours) for evaluation.[13]
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Accelerated Weathering Experimental Workflow
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Caption: A typical workflow for an accelerated weathering study of polymers.
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Performance Evaluation

The following properties should be measured on the samples before and after accelerated
weathering exposure at specified intervals:

o Color Change: Measure the change in color (AE*) using a spectrophotometer or colorimeter
according to ASTM D2244.

» Gloss Retention: Measure the specular gloss at a specified angle (e.g., 20°, 60°, or 85°)
using a gloss meter according to ASTM D523.

e Mechanical Properties: Evaluate changes in mechanical properties such as tensile strength
and elongation (ASTM D638), and impact strength (ASTM D256).

 Visual Inspection: Visually inspect the samples for any signs of surface defects such as
cracking, blistering, or chalking.

Conclusion

TINUVIN-1130 is a highly effective UV absorber for protecting a wide range of polymers from
photodegradation. Its performance is further enhanced when used in combination with HALS.
The protocols and data presented in these application notes provide a solid foundation for
researchers and scientists to design and conduct accelerated weathering studies to evaluate
and optimize the long-term durability of their polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

